Cas no 1448066-65-6 (4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid)

• Product Name: 4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid
• CAS No: 1448066-65-6
• MF: C₁₇H₁₈FNO₄S
• MW: 351.392527103424
• CID: 5403844
• Update Time: 2025-05-28

4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• LGWIDIDEJGKSSO-UHFFFAOYSA-N
• 2-Thiophenepropanoic acid, β-[2-[[2-(4-fluorophenoxy)ethyl]amino]-2-oxoethyl]-
• 4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid

• Inchi： 1S/C17H18FNO4S/c18-13-3-5-14(6-4-13)23-8-7-19-16(20)10-12(11-17(21)22)15-2-1-9-24-15/h1-6,9,12H,7-8,10-11H2,(H,19,20)(H,21,22)
• InChI Key： LGWIDIDEJGKSSO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1SC=CC=1)CC(NCCOC1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid

Comprehensive Analysis of 4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid (CAS No. 1448066-65-6)

The compound 4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid (CAS No. 1448066-65-6) is a synthetic organic molecule with a unique structural framework, combining a thiophene ring, a fluorophenoxy group, and a butanoic acid backbone. This molecular architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The presence of both carbamoyl and carboxylic acid functional groups enhances its potential for hydrogen bonding, which is critical for interactions with biological targets.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The 4-fluorophenoxy moiety in this compound aligns with this trend, as fluorination often improves pharmacokinetic properties. Researchers are actively exploring its applications in drug discovery, especially in targeting enzymes or receptors where the thiophene ring could play a pivotal role in binding affinity. This has led to increased searches for terms like "thiophene-based drugs" and "fluorophenoxy derivatives in medicine," reflecting growing scientific curiosity.

From a synthetic chemistry perspective, CAS No. 1448066-65-6 exemplifies the versatility of modern organic synthesis. Its preparation likely involves multi-step reactions, including amide coupling and etherification, which are widely discussed in academic and industrial forums. The compound’s butanoic acid segment also suggests potential derivatization into esters or amides, further expanding its utility. Such flexibility is highly valued in medicinal chemistry, where small structural modifications can significantly alter biological activity.

Environmental and green chemistry considerations are also relevant to this compound. With the rise of eco-friendly synthesis methods, researchers are investigating solvent-free or catalytic approaches to produce fluorophenoxy derivatives like this one. Searches for "sustainable synthesis of fluorinated compounds" have spiked, indicating a shift toward environmentally conscious practices. The compound’s potential biodegradability, influenced by its carboxylic acid group, adds another layer of interest for sustainable development.

In the context of structure-activity relationships (SAR), 4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid offers a rich template for optimization. Computational modeling and molecular docking studies could predict its interactions with proteins, a topic frequently searched by computational chemists. The thiophene ring, in particular, is known for its electron-rich nature, which may facilitate π-stacking interactions—a hot topic in drug design circles.

Lastly, the compound’s nomenclature itself—4-{[2-(4-fluorophenoxy)ethyl]carbamoyl}-3-(thiophen-2-yl)butanoic acid—highlights the importance of IUPAC naming conventions in chemical communication. Accurate naming ensures reproducibility and safety in research, a concern often raised in online queries like "how to name complex organic compounds." As the scientific community continues to explore its applications, this compound stands as a testament to the intersection of innovation, sustainability, and precision in modern chemistry.